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Compound of Interest

Compound Name: GGTI-2418

Cat. No.: B1683959 Get Quote

Application Notes and Protocols for GGTI-2418
Audience: Researchers, scientists, and drug development professionals.

Introduction: GGTI-2418, also known as PTX-100, is a potent and highly selective

peptidomimetic inhibitor of geranylgeranyltransferase I (GGTase I).[1][2][3][4] It exhibits

significant selectivity for GGTase I over farnesyltransferase (FTase), with IC50 values of 9.5 nM

and 53 µM, respectively.[1][3][4][5] The inhibition of GGTase I disrupts the post-translational

lipid modification of key signaling proteins, including members of the Ras and Rho families of

small GTPases (e.g., RhoA, RhoC, Rac1, RalA).[5][6][7] This disruption prevents their proper

membrane localization and subsequent activation of downstream oncogenic pathways,

ultimately leading to cell cycle arrest and apoptosis.[4][6] These application notes provide

detailed protocols for the preparation of GGTI-2418 stock solutions and working concentrations

for both in vitro and in vivo experiments.
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Property Value Reference

Synonyms PTX-100, GGTI 2418 [2][4][6]

Molecular Formula C₂₃H₃₁N₅O₄ [1][2][6]

Molecular Weight 441.5 g/mol [1][2][6]

Appearance Light yellow to yellow solid [1]

Purity ≥98% [2]

CAS Number 501010-06-6 [1][2][6]

Solubility and Storage
Parameter Condition Reference

Solvent for Stock Solution DMSO [1][2]

Solubility in DMSO 125 mg/mL (283.11 mM) [1]

Storage of Solid Compound
-20°C for 3 years; 4°C for 2

years
[1]

Storage of Stock Solution (in

DMSO)

-80°C for 2 years; -20°C for 1

year
[1]

Recommended Working Concentrations
Application

Concentration
Range

Incubation
Time

Notes Reference

In Vitro (Cell

Culture)
10 - 15 µM 16 hours

Effective for

delocalizing

FBXL2.

[1]

In Vivo (Mouse

Xenograft)

50 - 100 mg/kg

daily
5+ days

Daily or every

third day

administration.

[1][2][8]

In Vivo (Mouse

Xenograft)

200 mg/kg every

third day
15 days

Alternative

dosing schedule.
[1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM GGTI-2418 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for use in in vitro

experiments.

Materials:

GGTI-2418 powder (Molecular Weight: 441.5 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended)[1]

Procedure:

Weighing: Accurately weigh out the desired amount of GGTI-2418 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.415 mg

of GGTI-2418.

Calculation: Use the following formula to calculate the required volume of DMSO: Volume (L)

= Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Example for 4.415 mg to

make a 10 mM stock: Volume (L) = 0.004415 g / (0.010 mol/L * 441.5 g/mol ) = 0.001 L = 1

mL

Dissolving: Add the calculated volume of DMSO to the vial containing the GGTI-2418
powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If

needed, use an ultrasonic bath to aid dissolution, as recommended for achieving high

concentrations.[1] Ensure the solution is clear and free of particulates.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one year or at -80°C for up to two years.[1]

Protocol 2: Preparation of Working Concentrations for In
Vitro Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution to final working concentrations

in cell culture medium.

Materials:

10 mM GGTI-2418 stock solution in DMSO (from Protocol 1)

Appropriate sterile cell culture medium

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the 10 mM GGTI-2418 stock solution at room temperature.

Serial Dilution (Recommended): It is best practice to perform a serial dilution to achieve the

final working concentration accurately. For example, to prepare a 10 µM working solution: a.

Prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 1998 µL of

cell culture medium. This results in a 10 µM solution (a 1:1000 dilution). b. The final

concentration of DMSO in the medium should be kept low (typically <0.1%) to avoid solvent-

induced cytotoxicity. A 1:1000 dilution results in 0.1% DMSO.

Direct Addition: Add the freshly diluted GGTI-2418 in culture medium to your cells. For

example, if you have cells in 1 mL of medium and want a final concentration of 10 µM, you

would add 1 µL of the 10 mM stock solution.

Control: Always include a vehicle control (e.g., 0.1% DMSO in culture medium) in your

experiments to account for any effects of the solvent.

Incubation: Incubate the cells for the desired period (e.g., 16 hours) before analysis.[1]
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Protocol 3: Preparation of Working Solution for In Vivo
Animal Studies
This protocol provides an example of how to formulate GGTI-2418 for intraperitoneal injection

in mice, based on published methods.[1] This formulation aims to create a stable suspension or

solution suitable for administration.

Materials:

GGTI-2418 stock solution in DMSO (e.g., 20.8 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure (Example for a 1 mL final volume):

Stock Preparation: Prepare a concentrated stock solution of GGTI-2418 in DMSO (e.g., 20.8

mg/mL).

Formulation: In a sterile tube, combine the following in order, mixing thoroughly after each

addition: a. Add 100 µL of the 20.8 mg/mL GGTI-2418 DMSO stock solution. b. Add 400 µL

of PEG300 and mix evenly. c. Add 50 µL of Tween-80 and mix evenly. d. Add 450 µL of

sterile Saline to bring the final volume to 1 mL.

Final Concentration: This procedure yields a final solution with a GGTI-2418 concentration of

2.08 mg/mL.[1]

Administration: The solution should be administered to animals based on their body weight to

achieve the desired dosage (e.g., 100 mg/kg). Always prepare the formulation fresh before

each use.
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Workflow for GGTI-2418 Solution Preparation
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Caption: Workflow for preparing GGTI-2418 stock and working solutions.
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Mechanism of Action of GGTI-2418

Cell Membrane

Ras/Rho GTPase
(Inactive)

Active GTPase
(Membrane-Bound)

Translocation to
Membrane

Oncogenic Signaling
(Proliferation, Survival)

GGTI-2418

GGTase I

Inhibits

 Geranylgeranylation

Cell Cycle Arrest
& Apoptosis

Inhibition leads to

Geranylgeranyl
Pyrophosphate (GGPP)

Click to download full resolution via product page

Caption: Simplified signaling pathway showing GGTI-2418 action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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